Cas no 1552466-74-6 ((4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methanol)

(4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methanol is a heterocyclic compound featuring a chlorinated pyrrolopyridine core with a hydroxymethyl functional group at the 3-position. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for further derivatization. The chlorinated pyridine moiety enhances reactivity in cross-coupling reactions, while the hydroxymethyl group offers a handle for functional group transformations. Its well-defined molecular architecture ensures consistent performance in nucleophilic substitutions and metal-catalyzed reactions. The compound is characterized by high purity and stability, making it suitable for rigorous experimental conditions. Its utility in constructing complex bioactive molecules underscores its importance in medicinal chemistry and drug discovery.
(4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methanol structure
1552466-74-6 structure
Product Name:(4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methanol
CAS No:1552466-74-6
MF:C8H7ClN2O
MW:182.60698056221
CID:4727435
Update Time:2025-05-28

(4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methanol
    • {4-chloro-1H-pyrrolo[2,3-b]pyridin-3-yl}methanol
    • Inchi: 1S/C8H7ClN2O/c9-6-1-2-10-8-7(6)5(4-12)3-11-8/h1-3,12H,4H2,(H,10,11)
    • InChI Key: AAPNTCAQJPIHRU-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C2C=1C(CO)=CN2

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Topological Polar Surface Area: 48.9

(4-Chloro-1H-pyrrolo[2,3-b]pyridin-3-yl)methanol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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1552466-74-6 95%
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